Cas no 223519-93-5 (2,5-Diphosphonoterephthalic acid)

• Product Name: 2,5-Diphosphonoterephthalic acid
• CAS No: 223519-93-5
• MF: C₈H₈O₁₀P₂
• MW: 326.090644836426
• CID: 3037449
• PubChem ID: 17861119
• Update Time: 2024-11-06

2,5-Diphosphonoterephthalic acid Chemical and Physical Properties

Names and Identifiers

• 1,​4-​Benzenedicarboxylic acid, 2,​5-​diphosphono-
• D-Serine, 2-Methyl-, Methyl ester, hydrochloride (1:1)
• 2,5-diphosphonoterephthalic acid
• 1,4-Benzenedicarboxylic acid,2,5-diphosphono-
• BCP26104
• SCHEMBL2869979
• 223519-93-5
• 2,5-Diphosphonoterephthalic acid

• Inchi： 1S/C8H8O10P2/c9-7(10)3-1-5(19(13,14)15)4(8(11)12)2-6(3)20(16,17)18/h1-2H,(H,9,10)(H,11,12)(H2,13,14,15)(H2,16,17,18)
• InChI Key： IFKKFURUNPBMJE-UHFFFAOYSA-N
• SMILES： P(C1C=C(C(=O)O)C(=CC=1C(=O)O)P(=O)(O)O)(=O)(O)O

Computed Properties

• Exact Mass: 325.95927g/mol
• Monoisotopic Mass: 325.95927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 326.09g/mol
• XLogP3: -3
• Topological Polar Surface Area: 190